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Compound of Interest

4-Bromo-3-
Compound Name:
(trifluoromethoxy)phenol

Cat. No.: B1287054

In-Depth Technical Guide: 4-Bromo-3-
(trifluoromethoxy)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and available data for 4-Bromo-3-(trifluoromethoxy)phenol, a compound of interest in
synthetic and medicinal chemistry.

Core Molecular Information

4-Bromo-3-(trifluoromethoxy)phenol is a halogenated and ether-substituted phenolic
compound. Its structure is characterized by a benzene ring substituted with a bromine atom, a
trifluoromethoxy group (-OCF3), and a hydroxyl group (-OH). The specific arrangement of
these functional groups dictates its chemical reactivity and potential applications in the
synthesis of more complex molecules, particularly in the fields of pharmaceuticals and
agrochemicals.

Molecular Structure and Weight

The definitive molecular attributes of 4-Bromo-3-(trifluoromethoxy)phenol are summarized
below.
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Property Value

IUPAC Name 4-Bromo-3-(trifluoromethoxy)phenol
CAS Number 886499-93-0

Molecular Formula C7H4BrFs0:2

Molecular Weight 257.00 g/mol

Canonical SMILES C1=CC(=C(C=C1Br)O)OC(F)(F)F

Physicochemical Data

Detailed experimental data for 4-Bromo-3-(trifluoromethoxy)phenol is not extensively
available in public literature. However, data for a structural isomer, 4-Bromo-2-
(trifluoromethoxy)phenol (CAS 690264-39-2), provides some indicative properties. It is crucial
to note that these values are for an isomeric compound and should be used with caution as a

proxy.

Property (for 4-Bromo-2-

] Value
(trifluoromethoxy)phenol)
Physical State Solid
Melting Point 51-55°C/123.8 - 131 °F[1]

Synthesis Pathway

A specific, detailed experimental protocol for the synthesis of 4-Bromo-3-
(trifluoromethoxy)phenol is not readily found in the surveyed scientific literature. However, a
plausible synthetic route can be conceptualized based on established organic chemistry
principles for the synthesis of substituted phenols. A likely pathway would involve the
bromination of a suitable trifluoromethoxy-substituted phenolic precursor.

Below is a generalized workflow illustrating a potential synthetic approach.
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Caption: A potential synthetic pathway for 4-Bromo-3-(trifluoromethoxy)phenol.

lllustrative Experimental Protocol

The following is a generalized, illustrative protocol for the bromination of a phenol, which has
not been specifically validated for 4-Bromo-3-(trifluoromethoxy)phenol.

» Dissolution: Dissolve the starting material, 3-(trifluoromethoxy)phenol, in a suitable inert
solvent (e.g., a chlorinated solvent like dichloromethane or a polar aprotic solvent).

» Cooling: Cool the solution in an ice bath to control the reaction temperature, as bromination
reactions are often exothermic.
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» Addition of Brominating Agent: Slowly add a brominating agent, such as N-
Bromosuccinimide (NBS) or a solution of bromine (Br2), to the cooled solution with constant
stirring. The hydroxyl and trifluoromethoxy groups will direct the electrophilic bromine to
specific positions on the aromatic ring.

e Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique, such as Thin Layer Chromatography (TLC), to determine when the starting
material has been consumed.

e Quenching and Work-up: Once the reaction is complete, quench any remaining brominating
agent with a reducing agent (e.g., sodium thiosulfate solution). The organic product is then
typically extracted into an organic solvent, washed with water and brine, and dried over an
anhydrous salt (e.g., sodium sulfate).

 Purification: The crude product is purified, commonly by column chromatography on silica gel
or by recrystallization, to yield the pure 4-Bromo-3-(trifluoromethoxy)phenol.

Disclaimer: This is a generalized protocol and would require optimization for the specific
synthesis of 4-Bromo-3-(trifluoromethoxy)phenol. Researchers should conduct a thorough
literature search for the synthesis of closely related analogues and adhere to all laboratory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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